Cas no 64530-91-2 (Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-)
64530-91-2 structure
Product Name:Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-
CAS No:64530-91-2
MF:C29H21NO
MW:399.483147382736
CID:389701
PubChem ID:71371698
Update Time:2025-04-19
Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-
- 5-(2-phenylethenyl)-2-[2-(4-phenylphenyl)ethenyl]-1,3-benzoxazole
- 64530-91-2
- 2-[2-([1,1'-Biphenyl]-4-yl)ethenyl]-5-(2-phenylethenyl)-1,3-benzoxazole
- DTXSID00794614
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- Inchi: 1S/C29H21NO/c1-3-7-22(8-4-1)11-12-24-15-19-28-27(21-24)30-29(31-28)20-16-23-13-17-26(18-14-23)25-9-5-2-6-10-25/h1-21H
- InChI Key: YJEIKCTUYZRJTG-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(=CC=2)C2C=CC=CC=2)=NC2C=C(C=CC3C=CC=CC=3)C=CC1=2
Computed Properties
- Exact Mass: 399.162314293g/mol
- Monoisotopic Mass: 399.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 8
- Topological Polar Surface Area: 26Ų
Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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